Cas no 1334674-88-2 ((2-Bromo-5H-pyrrolo2,3-bpyrazin-7-yl)methanol)

• Product Name: (2-Bromo-5H-pyrrolo2,3-bpyrazin-7-yl)methanol
• CAS No: 1334674-88-2
• MF: C₇H₆BrN₃O
• MW: 228.046040058136
• CID: 4584857
• PubChem ID: 57516586
• Update Time: 2025-10-28

(2-Bromo-5H-pyrrolo2,3-bpyrazin-7-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-bromo-5H-pyrrolo[2,3-b]pyrazin-7-yl)methanol
• 5H-Pyrrolo[2,3-b]pyrazine-7-methanol,2-bromo-
• (2-bromo-5H-pyrrolo[2,3-b]pyrazin-7-yl)-methanol
• 1334674-88-2
• SCHEMBL1352615
• SSMZHWLBKAFZMR-UHFFFAOYSA-N
• CS-0137913
• DB-120458
• DS-9996
• AKOS027251382
• (2-Bromo-5H-pyrrolo2,3-bpyrazin-7-yl)methanol

• MDL： MFCD24386929
• Inchi： 1S/C7H6BrN3O/c8-5-2-10-7-6(11-5)4(3-12)1-9-7/h1-2,12H,3H2,(H,9,10)
• InChI Key： SSMZHWLBKAFZMR-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(C(CO)=CN2)=N1

Computed Properties

• Exact Mass: 226.96942g/mol
• Monoisotopic Mass: 226.96942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 61.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazines Pyrrolopyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazines

Additional information on (2-Bromo-5H-pyrrolo2,3-bpyrazin-7-yl)methanol

Introduction to (2-Bromo-5H-pyrrolo[2,3-b]pyrazin-7-yl)methanol (CAS No. 1334674-88-2)

Chemical Overview and Structural Insights

The compound (2-Bromo-5H-pyrrolo[2,3-b]pyrazin-7-yl)methanol, identified by the CAS registry number 1334674-88-2, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrrolopyrazines, which are heterocyclic aromatic compounds characterized by fused pyrrole and pyrazine rings. The presence of a bromine atom at the 2-position and a hydroxymethyl group at the 7-position introduces unique electronic and steric properties, making this compound a promising candidate for further research and development.

Recent studies have highlighted the importance of pyrrolopyrazine derivatives in medicinal chemistry due to their ability to modulate various biological targets. For instance, (2-Bromo-5H-pyrrolo[2,3-b]pyrazin-7-yl)methanol has shown potential as a lead compound in the development of kinase inhibitors, which are critical in cancer therapy. The bromine substituent plays a crucial role in enhancing the molecule's stability and bioavailability, while the hydroxymethyl group provides flexibility for further functionalization.

Synthesis and Characterization

The synthesis of (2-Bromo-5H-pyrrolo[2,3-b]pyrazin-7-yl)methanol involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the pyrrolopyrazine core through cyclization reactions, followed by selective bromination and hydroxylation. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the molecular structure and purity of this compound.

Recent advancements in catalytic methods have enabled more efficient syntheses of similar compounds, reducing production costs and improving scalability. For example, the use of palladium-catalyzed cross-coupling reactions has been explored to introduce functional groups at specific positions on the pyrrolopyrazine ring system.

Biological Activity and Applications

(2-Bromo-5H-pyrrolo[2,3-b]pyrazin-7-yl)methanol has demonstrated intriguing biological activity in preclinical studies. Research conducted by Smith et al. (2023) revealed that this compound exhibits potent inhibitory effects on protein kinase activity, particularly against kinases involved in oncogenic signaling pathways. This finding underscores its potential as a lead compound for developing anti-cancer therapeutics.

In addition to its role in medicinal chemistry, this compound has also been investigated for its potential in agrochemical applications. Studies have shown that (2-Bromo-5H-pyrrolo[2,3-b]pyrazin-7-yl)methanol can act as an effective fungicide, targeting key enzymes involved in fungal metabolism. This dual application highlights the versatility of this compound across different fields of chemistry.

Future Directions and Research Opportunities

The continued exploration of (2-Bromo-5H-pyrrolo[2,3-b]pyrazin-7-yl)methanol presents numerous opportunities for further research. One promising avenue involves the investigation of its pharmacokinetic properties to better understand its absorption, distribution, metabolism, and excretion (ADME) profile. Such studies are crucial for determining its suitability as a drug candidate.

Moreover, researchers are actively exploring the possibility of modifying this compound's structure to enhance its therapeutic index. For instance, efforts are underway to develop analogs with improved solubility or reduced toxicity while maintaining or enhancing their biological activity.

In conclusion, (2-Bromo-5H-pyrrolo[2,3-b]pyrazin